Technical Monograph: Methyl 6-bromo-1H-indazole-4-carboxylate
Technical Monograph: Methyl 6-bromo-1H-indazole-4-carboxylate
[1][2][3]
Executive Summary
Methyl 6-bromo-1H-indazole-4-carboxylate (CAS: 885518-49-0) is a high-value heterocyclic scaffold extensively utilized in medicinal chemistry for the discovery of small-molecule kinase inhibitors and receptor modulators.[1][2][3] Distinguished by its trifunctional nature, this compound offers three distinct vectors for chemical diversification: the C6-bromide for cross-coupling, the C4-ester for amidation or reduction, and the N1-nitrogen for solubility-enhancing group attachment. It serves as a critical intermediate in the synthesis of oncology therapeutics targeting pathways such as VEGFR, FGFR, and PARP.
Chemical Identity & Specifications
| Property | Specification |
| CAS Number | 885518-49-0 |
| IUPAC Name | Methyl 6-bromo-1H-indazole-4-carboxylate |
| Molecular Formula | C₉H₇BrN₂O₂ |
| Molecular Weight | 255.07 g/mol |
| Appearance | Light yellow to off-white solid |
| Melting Point | 170–175 °C |
| SMILES | COC(=O)C1=C2C=NNC2=CC(=C1)Br |
| Solubility | Soluble in DMSO, DMF, MeOH; sparingly soluble in water |
| pKa | ~11.2 (NH acidity) |
Synthetic Routes & Production
The synthesis of Methyl 6-bromo-1H-indazole-4-carboxylate typically follows a "modified Jacobson indazole synthesis" strategy, leveraging the diazotization of substituted o-methylanilines. This route is preferred for its scalability and regiochemical precision.
Retrosynthetic Analysis
The core indazole ring is constructed via the intramolecular cyclization of a diazonium intermediate derived from Methyl 3-amino-5-bromo-2-methylbenzoate .
Detailed Synthetic Protocol
Step 1: Precursor Preparation Starting material: Methyl 5-bromo-2-methyl-3-nitrobenzoate .
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Reduction: The nitro group is reduced to an amine using Iron powder (Fe) in acetic acid or Hydrogenation (H₂/Pd-C). This yields Methyl 3-amino-5-bromo-2-methylbenzoate.
Step 2: Diazotization and Cyclization (The Jacobson Method)
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Reagents: Sodium Nitrite (NaNO₂), Acetic Acid (AcOH), or Isoamyl nitrite (in non-aqueous conditions).
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Mechanism: The amine is converted to a diazonium salt. The diazonium cation undergoes an intramolecular electrophilic attack on the adjacent methyl group (often via an acyl-nitroso or radical intermediate depending on conditions), closing the ring to form the indazole.
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Protocol Insight: Phase-transfer catalysis (e.g., 18-Crown-6) with potassium acetate in chloroform is a modern variant that improves yields by stabilizing the diazonium intermediate [1].
Step 3: Deprotection (If Acetylated) In some commercial routes, the N1 position is protected (e.g., acetyl group) during earlier halogenation steps to prevent over-reactivity.
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Reaction: Hydrolysis of Methyl 1-acetyl-6-bromo-1H-indazole-4-carboxylate.
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Conditions: 6N HCl in Methanol at 60 °C for 8 hours.
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Workup: Neutralization with NaHCO₃ precipitates the free base product [2].
Synthesis Workflow Diagram
Figure 1: Step-wise synthesis of the indazole core via the modified Jacobson cyclization route.
Functionalization & Reactivity Profiling
This scaffold is a "privileged structure" because it allows orthogonal functionalization at three distinct sites.
C6-Bromine: The Cross-Coupling Vector
The bromine atom at position 6 is electronically activated for Palladium-catalyzed cross-coupling reactions.
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Suzuki-Miyaura Coupling: Reacts with aryl/heteroaryl boronic acids to extend the scaffold.[4][5]
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Catalyst System: Pd(dppf)Cl₂ or Pd(PPh₃)₄ with K₂CO₃ in Dioxane/Water is standard.
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Selectivity: The C6-Br is significantly more reactive than the C4-ester or the N1-H under coupling conditions.
-
-
Buchwald-Hartwig Amination: Allows introduction of amine motifs (e.g., morpholine, piperazine) to tune solubility and pharmacokinetic properties.
C4-Ester: The Hinge-Binding Vector
In kinase inhibitors, the substituent at C4 often interacts with the hinge region of the ATP-binding pocket.
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Hydrolysis: Conversion to the carboxylic acid (LiOH/THF) allows for subsequent amide coupling.
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Direct Amidation: Reaction with amines using AlMe₃ (Weinreb amidation conditions) to form amides directly.
N1-Nitrogen: The Solubility Vector
The indazole NH is acidic (pKa ~11) and can be alkylated to modulate lipophilicity.
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Alkylation: Reacts with alkyl halides (R-X) and bases (Cs₂CO₃/DMF).
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Regioselectivity Issue: Alkylation can occur at N1 or N2. N1 is thermodynamically favored, but steric bulk at C7 (if present) or electronic factors can shift the ratio. For this specific scaffold (unsubstituted C7), N1 alkylation is generally dominant.
Reactivity Map
Figure 2: Orthogonal reactivity vectors of the scaffold, highlighting the C6, C4, and N1 functionalization pathways.
Medicinal Chemistry Applications
This specific isomer is a precursor for several classes of bioactive molecules:
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Kinase Inhibitors: The indazole core mimics the adenine ring of ATP. Derivatives at C6 extend into the hydrophobic pocket, while C4 substituents interact with the solvent front.
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PARP Inhibitors: Indazole-4-carboxamides are structural analogs to the benzamide pharmacophore found in PARP inhibitors, used in BRCA-mutated cancer therapies.
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Glucocorticoid Receptor Modulators: 6-aryl-indazole-4-derivatives have been identified as selective agonists/antagonists [3].
Experimental Protocols
Protocol A: Suzuki Cross-Coupling at C6
Rationale: To install an aryl group at the 6-position.
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Setup: In a nitrogen-purged reaction vial, combine Methyl 6-bromo-1H-indazole-4-carboxylate (1.0 equiv), Aryl-boronic acid (1.2 equiv), and K₂CO₃ (2.0 equiv).
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Solvent: Add 1,4-Dioxane/Water (4:1 ratio). Degas by bubbling nitrogen for 5 minutes.
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Catalyst: Add Pd(dppf)Cl₂[6]·DCM complex (0.05 equiv).
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Reaction: Seal and heat to 90 °C for 4–12 hours. Monitor by LC-MS.[7]
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Workup: Dilute with EtOAc, wash with brine, dry over MgSO₄, and concentrate. Purify via silica gel chromatography (Hexane/EtOAc gradient).
Protocol B: Hydrolysis of C4-Methyl Ester
Rationale: To generate the free acid for amide coupling.
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Setup: Dissolve the ester substrate in THF/MeOH/Water (3:1:1).
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Reagent: Add LiOH·H₂O (3.0 equiv).
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Reaction: Stir at room temperature for 2–4 hours.
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Workup: Acidify carefully with 1N HCl to pH ~3. The carboxylic acid product often precipitates. Filter and dry under vacuum.[1]
Safety & Handling
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Hazards: H315 (Skin Irritation), H319 (Eye Irritation), H335 (Respiratory Irritation).[2]
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Handling: Use in a fume hood. Avoid dust formation.[9] The compound is stable under standard laboratory conditions but should be stored at 2–8 °C (refrigerated) to prevent slow hydrolysis or degradation over long periods.
References
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Song, Z., et al. "Efficient Synthesis of Indazoles via Phase-Transfer-Catalyzed Intramolecular Cyclization." Journal of Organic Chemistry, 2018.
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Patent WO2012118812A2. "Indazole inhibitors of the Wnt signal pathway and therapeutic uses thereof." World Intellectual Property Organization, 2012.
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ChemicalBook. "Methyl 6-bromo-1H-indazole-4-carboxylate Product Description & Synthesis." ChemicalBook Database, 2024.
-
PubChem. "Methyl 6-bromo-1H-indazole-4-carboxylate (CID 24728062)." National Center for Biotechnology Information, 2024.
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